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Compound of Interest

Compound Name: 3,3-Dimethylpentane

Cat. No.: B146829

An In-Depth Technical Guide to 3,3-Dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylpentane is a branched-chain alkane and an isomer of heptane. As a saturated
hydrocarbon, it is a colorless, flammable liquid with a gasoline-like odor. While not as
commonly utilized as other heptane isomers in fuel applications, its unique structural properties
make it a subject of interest in specific chemical synthesis and toxicological studies. This guide
provides a comprehensive overview of its chemical and physical properties, synthesis, and
notable applications in experimental research.

Chemical and Physical Properties

The fundamental identifiers and physicochemical properties of 3,3-Dimethylpentane are
summarized below. This data is crucial for its handling, application in experimental setups, and
for the interpretation of results.
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Property

Value

CAS Number

562-49-2[1][2][3][4]

Molecular Formula

C7H16[2][3]

Molecular Weight 100.20 g/mol [3][4]
Boiling Point 86.0 °C[1][4]

Melting Point -134.9 °C[1][4]

Density 0.693 g/mL at 25 °C[1][4]

Refractive Index

1.392 at 20 °C[4]

Vapor Pressure

82.7 mmHg|3]

Solubility

Soluble in acetone, chloroform, alcohol, and
ether.[2][5] Insoluble in water.[2][5]

Flash Point

-7 °C (closed cup)[4]

GHS Hazard Statements

H225, H304, H315, H336, H410[3][4]

Synthesis of 3,3-Dimethylpentane

One documented method for the preparation of 3,3-Dimethylpentane involves a multi-step

synthesis starting from tert-amyl chloride.[1] This process includes the formation of an alcohol,

followed by dehydration to an alkene, and subsequent hydrogenation to the final alkane

product.
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Step 1: Grignard-like Reaction

tert-amyl chloride propionaldehyde

+ propionaldehyde

3,3-dimethylpentan-2-ol

H20

Step 2: Dehydration

3,3-dimethylpent-2-ene

H>

Step 3: Hydrogenation

3,3-dimethylpentane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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